Cas no 6214-18-2 (Isopropyl benzenesulfonate)
Isopropyl benzenesulfonate is an organic sulfonate ester characterized by its role as an alkylating agent and intermediate in organic synthesis. Its key advantages include its stability under controlled conditions and reactivity in nucleophilic substitution reactions, making it valuable for introducing the isopropyl group into target molecules. The compound is often utilized in pharmaceutical and agrochemical manufacturing due to its efficient transfer of the isopropyl moiety. Its well-defined chemical properties allow for predictable reaction outcomes, while its compatibility with various solvents enhances versatility in synthetic applications. Proper handling is essential due to its potential sensitivity to hydrolysis under acidic or basic conditions.
Isopropyl benzenesulfonate structure
Product Name:Isopropyl benzenesulfonate
CAS No:6214-18-2
MF:C9H12O3S
MW:200.254781723022
MDL:MFCD04038771
CID:520246
Update Time:2025-05-23
Isopropyl benzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,1-methylethyl ester
- Isopropyl Benzenesulfonate
- Benzenesulfonic acid isopropyl ester
- propan-2-yl benzenesulfonate
- IsopropylBenzenesulfonate
- Benzenesulfonic acid, 1-methylethyl ester
- AK167578
- Isopropyl Besylate
- YQZZXXKFKTWDPY-UHFFFAOYSA-N
- RP25789
- FCH1366755
- Benzenesulfonic Acid 1-Methylethyl Ester
- Isopropyl benzenesulfonate
-
- MDL： MFCD04038771
- Inchi： 1S/C9H12O3S/c1-8(2)12-13(10,11)9-6-4-3-5-7-9/h3-8H,1-2H3
- InChI Key： YQZZXXKFKTWDPY-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(=O)(=O)OC(C)C
Computed Properties
- Exact Mass: 200.05100
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 232
- XLogP3: 2
- Topological Polar Surface Area: 51.8
Experimental Properties
- Boiling Point: 291.7°C at 760 mmHg
- Refractive Index: 1.5020
- Solubility: Soluble in chloroform and ethyl acetate.
- PSA: 51.75000
- LogP: 2.88110
Isopropyl benzenesulfonate Customs Data
- HS CODE：2905199090
- Customs Data：
China Customs Code:
2905199090Overview:
2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
Isopropyl benzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CN797-5g |
Isopropyl benzenesulfonate |
6214-18-2 | 97% | 5g |
277CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CN797-1g |
Isopropyl benzenesulfonate |
6214-18-2 | 97% | 1g |
88CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CN797-10g |
Isopropyl benzenesulfonate |
6214-18-2 | 97% | 10g |
451CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CN797-100g |
Isopropyl benzenesulfonate |
6214-18-2 | 97% | 100g |
2350CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CN797-25g |
Isopropyl benzenesulfonate |
6214-18-2 | 97% | 25g |
928CNY | 2021-05-08 | |
| Chemenu | CM328715-500g |
propan-2-yl benzenesulfonate |
6214-18-2 | 95+% | 500g |
$660 | 2021-06-10 | |
| Alichem | A019089405-100g |
Isopropyl benzenesulfonate |
6214-18-2 | 97% | 100g |
$267.28 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HN075-5g |
Isopropyl benzenesulfonate |
6214-18-2 | 97% | 5g |
178.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HN075-20g |
Isopropyl benzenesulfonate |
6214-18-2 | 97% | 20g |
598.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HN075-1g |
Isopropyl benzenesulfonate |
6214-18-2 | 97% | 1g |
49.0CNY | 2021-07-12 |
Isopropyl benzenesulfonate Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:6214-18-2)Isopropyl Benzenesulfonate
Order Number:LE15576
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:12
Price ($):discuss personally
Email:18501500038@163.com
Isopropyl benzenesulfonate Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
6214-18-2 (Isopropyl benzenesulfonate) Related Products
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:6214-18-2)Isopropyl Benzenesulfonate
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry